Cas no 2357973-88-5 (Pyridine, 3-bromo-2-chloro-5-hydrazinyl-)

• Product Name: Pyridine, 3-bromo-2-chloro-5-hydrazinyl-
• CAS No: 2357973-88-5
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• CID: 5165034
• Update Time: 2026-03-04

Pyridine, 3-bromo-2-chloro-5-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-chloro-5-hydrazinyl-

• Inchi： 1S/C5H5BrClN3/c6-4-1-3(10-8)2-9-5(4)7/h1-2,10H,8H2
• InChI Key： NFGKLKANPLLVSF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(NN)C=C1Br

Additional information on Pyridine, 3-bromo-2-chloro-5-hydrazinyl-

Pyridine, 3-bromo-2-chloro-5-hydrazinyl- (CAS No. 2357973-88-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyridine derivatives have long been recognized as fundamental building blocks in the pharmaceutical and agrochemical industries. Among these, Pyridine, 3-bromo-2-chloro-5-hydrazinyl- (CAS No. 2357973-88-5) stands out due to its versatile reactivity and its pivotal role in the synthesis of various bioactive compounds. This compound, characterized by its bromo and chloro substituents on the pyridine ring and a hydrazinyl group at the 5-position, has garnered significant attention in recent years for its applications in medicinal chemistry and drug discovery.

The structural features of Pyridine, 3-bromo-2-chloro-5-hydrazinyl- make it an exceptionally useful intermediate. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological targets. Additionally, the hydrazinyl group serves as a nucleophilic center, facilitating reactions such as condensation with carbonyl compounds to form hydrazones, which are prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The demand for structurally diverse and biologically active molecules has driven the exploration of new synthetic pathways, where Pyridine, 3-bromo-2-chloro-5-hydrazinyl- plays a crucial role. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the introduction of aryl or heteroaryl groups, expanding its utility in constructing complex drug candidates.

One of the most compelling applications of Pyridine, 3-bromo-2-chloro-5-hydrazinyl- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the pyridine core with appropriate substituents, researchers can develop inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of Pyridine, 3-bromo-2-chloro-5-hydrazinyl- can be transformed into potent inhibitors of tyrosine kinases by further functionalization at the 3-position with pharmacophores known to interact with the ATP-binding site.

The hydrazinyl group also contributes to the compound's versatility. It can react with aldehydes and ketones to form hydrazones, which have been explored as antitubercular agents. Moreover, hydrazones can be further oxidized to give azines or cyclized to form heterocyclic compounds with potential biological activity. These transformations highlight the compound's importance as a synthetic intermediate in generating structurally diverse molecules for drug discovery.

Advances in computational chemistry have further enhanced the utility of Pyridine, 3-bromo-2-chloro-5-hydrazinyl- by enabling high-throughput virtual screening. By integrating molecular modeling techniques with large databases of chemical compounds, researchers can rapidly identify potential hits for further optimization. This approach has been particularly effective in identifying novel kinase inhibitors by predicting binding affinities and optimizing lead structures based on known pharmacophores derived from Pyridine, 3-bromo-2-chloro-5-hydrazinyl-.

The synthesis of Pyridine, 3-bromo-2-chloro-5-hydrazinyl- itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step sequences starting from commercially available pyridine derivatives. However, recent developments have led to more streamlined synthetic routes that minimize purification steps and improve yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromo and chloro substituents efficiently onto pre-functionalized pyridine cores.

Another area where Pyridine, 3-bromo-2-chloro-5-hydrazinyl- has shown promise is in the development of antiviral agents. The ability to modify the pyridine ring allows for the creation of molecules that can interfere with viral replication mechanisms. For instance, derivatives of this compound have been investigated as inhibitors of viral proteases and polymerases. By leveraging its reactivity at multiple positions on the ring, researchers can design molecules that disrupt essential viral pathways while minimizing off-target effects.

The hydrazinyl group also plays a role in developing metal-based therapeutics. Hydrazones can coordinate with transition metals such as ruthenium and platinum to form complexes with anticancer properties. These metallohydrazones have been studied extensively for their ability to generate reactive oxygen species that induce apoptosis in cancer cells. The versatility of Pyridine, 3-bromo-2-chloro-5-hydrazinyl-* makes it an ideal precursor for synthesizing such metal complexes.

In conclusion, Pyridine, *3*-bromo-*2*-chloro-*5*-hydrazinyl* (CAS No.*2357973*-*88*-*5*) is a multifaceted intermediate with significant applications in pharmaceutical synthesis.* Its structural features enable diverse functionalization strategies,* making it invaluable for developing novel therapeutic agents.* Recent advancements in synthetic chemistry,* computational modeling,* and drug discovery methodologies continue to expand its utility* across various therapeutic areas.* As research progresses,* this compound* is expected* to remain* a cornerstone* in medicinal chemistry* and continue* to contribute* to the development* of life-saving drugs.*